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Compound of Interest

Compound Name:
Ethyl 3-chloro-2-

hydroxypropanoate

CAS No.: 40149-32-4

Cat. No.: B121824

Get Quote

An In-Depth Technical Guide to the Commercial Availability and Application of Ethyl 3-chloro-
2-hydroxypropanoate

For the modern researcher and drug development professional, access to specific, high-quality

chemical intermediates is a cornerstone of innovation. Ethyl 3-chloro-2-hydroxypropanoate
is one such chiral building block, a versatile synthon whose structural features—an ester, a

hydroxyl group, and a chlorine atom—offer multiple points for synthetic modification. This guide

provides a comprehensive overview of its commercial availability, plausible synthetic routes,

applications, and critical safety protocols, grounded in the practical insights of a senior

application scientist.

Chemical and Physical Properties
Understanding the fundamental properties of Ethyl 3-chloro-2-hydroxypropanoate is

essential for its effective use in experimental design. The presence of a stereocenter at the C2

position means that the molecule can exist as different enantiomers, a critical consideration in

pharmaceutical synthesis where specific stereochemistry is often required for biological activity.
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Property Value Source(s)

CAS Number 40149-32-4 [1][2]

Molecular Formula C₅H₉ClO₃ [1]

Molecular Weight 152.58 g/mol [1]

Boiling Point ~143 °C

Density ~1.145 g/cm³ (at 25 °C)

Storage Temperature 2-8°C, under inert atmosphere [1]

Purity (Typical) ≥98% [1]

Commercial Sourcing and Availability
Ethyl 3-chloro-2-hydroxypropanoate is available from several specialized chemical suppliers

who cater to the research and development sectors. When sourcing this compound, it is

imperative to verify the specific CAS number and, if relevant, the enantiomeric purity required

for the intended application, as related isomers are also commercially available.
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Supplier CAS Number Typical Purity Notes

BLD Pharm 40149-32-4 Not specified

Offers the product and

notes the need for

cold-chain

transportation.[2]

Lab-Chemicals.Com 40149-32-4 98%

Specifies storage

under an inert

atmosphere at 2-8°C.

[1]

Simson Pharma

Limited
89490-41-5 Not specified

Listed as Ethyl 2-

chloro-3-hydroxy

butanoate, indicating

potential structural

isomer.

Sigma-Aldrich 623-72-3 95%

This CAS corresponds

to Ethyl 3-

hydroxypropanoate, a

related but different

compound.[3]

Thermo Scientific 623-71-2* 98%

This CAS corresponds

to Ethyl 3-

chloropropionate, a

related but different

compound.[4]

Note: The inclusion of related compounds highlights the importance of precise CAS number

verification during procurement.

Synthetic Pathways and Methodologies
While direct, published protocols for Ethyl 3-chloro-2-hydroxypropanoate can be scarce, its

synthesis can be logically derived from established organic chemistry principles. A plausible

and efficient route involves the asymmetric reduction of a precursor ketone, a strategy widely

employed for producing chiral hydroxyesters used in pharmaceutical manufacturing.[5][6][7]
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Proposed Protocol: Biocatalytic Asymmetric Reduction
This protocol is based on well-documented methods for the synthesis of similar chiral halo-

hydroxy esters, which prioritize high enantioselectivity and environmentally benign conditions.

[6] The key is the use of a ketoreductase enzyme, either isolated or within whole microbial

cells, to stereoselectively reduce the ketone group of a precursor like ethyl 3-chloro-2-

oxopropanoate.

Materials and Equipment:

Ethyl 3-chloro-2-oxopropanoate (Substrate)

Recombinant E. coli expressing a suitable ketoreductase (or isolated enzyme)

Glucose (for cofactor regeneration)

NADP⁺/NADPH (Cofactor)

Potassium phosphate buffer (pH ~6.5-7.0)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate

Reaction vessel with temperature and pH control

Centrifuge

Rotary evaporator

Chiral HPLC or GC for analysis

Step-by-Step Methodology:

Biocatalyst Preparation: Culture the recombinant microbial cells (e.g., E. coli) in a suitable

growth medium until an optimal cell density is reached. Harvest the cells via centrifugation.

Reaction Setup: In a temperature-controlled reaction vessel, prepare a buffered aqueous

solution (e.g., 100 mM potassium phosphate, pH 6.5).
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Addition of Reagents: Suspend the harvested cells (or add the isolated enzyme) in the buffer.

Add the substrate (ethyl 3-chloro-2-oxopropanoate), the cofactor (NADP⁺), and a co-

substrate for cofactor regeneration (e.g., glucose). The use of a glucose/glucose

dehydrogenase system or an isopropanol/alcohol dehydrogenase system is common for

recycling the expensive NADPH cofactor.[5]

Reaction Execution: Maintain the reaction at a controlled temperature (e.g., 30°C) with

gentle agitation. Monitor the reaction progress by periodically taking samples and analyzing

them via TLC or HPLC to track the disappearance of the starting material and the formation

of the product.

Workup and Extraction: Once the reaction reaches completion, terminate it by centrifuging to

remove the cells. Extract the aqueous supernatant with an organic solvent such as ethyl

acetate (3x volumes).

Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the

drying agent and concentrate the solution under reduced pressure using a rotary evaporator

to yield the crude product.

Final Purification and Analysis: If necessary, purify the crude product further using column

chromatography on silica gel. Confirm the purity and determine the enantiomeric excess

(e.e.) of the final product using chiral HPLC or GC analysis.
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Caption: Workflow for the biocatalytic synthesis of Ethyl 3-chloro-2-hydroxypropanoate.

Applications in Drug Discovery and Development
Halogenated chiral molecules are of immense interest in medicinal chemistry. The presence of

a chlorine atom can significantly alter a molecule's pharmacokinetic properties, such as
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lipophilicity and metabolic stability.[8] More than a quarter of all FDA-approved drugs contain at

least one chlorine atom, underscoring the element's importance in drug design.[8]

Ethyl 3-chloro-2-hydroxypropanoate and its close structural relatives, like ethyl (S)-4-chloro-

3-hydroxybutanoate, are valuable intermediates for synthesizing complex, biologically active

molecules.[6][7] Their bifunctional nature (hydroxyl and chloro groups) allows for sequential,

regioselective reactions to build molecular complexity.

Key Application Areas:

Chiral Building Blocks: They serve as starting materials for multi-step syntheses of

pharmaceutical ingredients. The (S)-enantiomer of ethyl 4-chloro-3-hydroxybutanoate, for

instance, is a well-known precursor for the synthesis of statins.[6]

Synthesis of Heterocycles: The reactive sites on the molecule make it a suitable precursor

for constructing heterocyclic ring systems, which form the core of many drugs.[9]

Probes for Mechanistic Studies: Researchers can use these synthons to create novel

compounds for screening and to study enzyme-inhibitor interactions.

Ethyl 3-chloro-2-hydroxypropanoate
(Chiral Synthon)

Reaction at Hydroxyl Group
(e.g., Etherification, Esterification)

Reaction at Chloro Group
(e.g., Nucleophilic Substitution)

Advanced Intermediate

Active Pharmaceutical
Ingredient (API)

 Further synthetic steps
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Caption: Role as an intermediate in pharmaceutical synthesis.

Safety, Handling, and Storage
Proper handling of chlorinated organic compounds is critical. While a specific Safety Data

Sheet (SDS) for Ethyl 3-chloro-2-hydroxypropanoate should always be consulted, data from

structurally similar compounds provide a strong basis for safe handling procedures.[10][11]

Hazard Identification: Compounds in this class are often classified as harmful if swallowed, in

contact with skin, or if inhaled. They can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[12] All

manipulations should be performed in a well-ventilated fume hood.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[10][13] For long-term stability, storage at 2-8°C under an inert atmosphere (e.g., argon

or nitrogen) is recommended.[1]

In case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[11]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.
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Ethyl 3-chloro-2-hydroxypropanoate represents a valuable and versatile chemical tool for

the research and pharmaceutical industries. While sourcing requires careful attention to CAS

numbers and isomeric purity, the compound is commercially available from specialized

suppliers. Its utility as a chiral building block, underpinned by robust biocatalytic synthetic

methods, ensures its continued relevance in the development of novel, complex molecules.

Adherence to strict safety protocols is non-negotiable to ensure the well-being of laboratory

personnel and the integrity of the research.

References
Ethyl 3-chloro-2-hydroxypropano
SAFETY D
Ethyl (2E)-3-chloro-2-(hydroxyimino)
SAFETY D
SAFETY D
SAFETY D
Ethyl (3S)
Synthesis of Ethyl (R)-4-Chloro-3-hydroxybutanoate with Recombinant Escherichia coli Cells
Expressing (S)-Speciˆc Secondary Alcohol Dehydrogenase - Bioscience, Biotechnology, and
Biochemistry.
Ethyl 3-chloropropionate, 98% 100 g | Buy Online | Thermo Scientific Chemicals.
Ethyl 3-Hydroxypropano
40149-32-4|Ethyl 3-chloro-2-hydroxypropano
Ethyl 2-chloro-3-hydroxy butanoate | CAS No- 89490-41-5 | Simson Pharma Limited.
Application Notes and Protocols for the Synthesis of Ethyl (S)
Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PubMed Central.
Synthesis of optically active ethyl 4-chloro-3-hydroxybutano

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lab-chemicals.com [lab-chemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b121824/docs?utm_src=pdf-body#commercial-availability-of-ethyl-3-chloro-2-hydroxypropanoate
https://www.benchchem.com/product/b121824?utm_src=pdf-custom-synthesis#bc-rfq
https://lab-chemicals.com/product/ethyl-3-chloro-2-hydroxypropanoate-98/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 40149-32-4|Ethyl 3-chloro-2-hydroxypropanoate|BLD Pharm [bldpharm.com]

3. Ethyl 3-Hydroxypropanoate | 623-72-3 [sigmaaldrich.com]

4. Ethyl 3-chloropropionate, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

5. tandfonline.com [tandfonline.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. Synthesis of optically active ethyl 4-chloro-3-hydroxybutanoate by microbial reduction -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

9. Ethyl (2E)-3-chloro-2-(hydroxyimino)propanoate [myskinrecipes.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

11. fishersci.com [fishersci.com]

12. echemi.com [echemi.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Commercial availability of Ethyl 3-chloro-2-
hydroxypropanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121824/docs#commercial-availability-of-ethyl-3-
chloro-2-hydroxypropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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